Cas no 210775-52-3 (Benzenamine, 3-(1,3,2-dioxaborinan-2-yl)-)

• Product Name: Benzenamine, 3-(1,3,2-dioxaborinan-2-yl)-
• CAS No: 210775-52-3
• MF: C₉H₁₂BNO₂
• MW: 177.008082389832
• CID: 1398330
• PubChem ID: 11252307
• Update Time: 2025-04-20

Benzenamine, 3-(1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1,3,2-dioxaborinan-2-yl)-
• 3-(1,3,2-dioxaborinan-2-yl)aniline
• SCHEMBL7738382
• starbld0019386
• BS-51644
• 3-[1,3,2]Dioxaborinan-2-yl-phenylamine
• 210775-52-3
• F72964
• DTXSID10460111

• Inchi： 1S/C9H12BNO2/c11-9-4-1-3-8(7-9)10-12-5-2-6-13-10/h1,3-4,7H,2,5-6,11H2
• InChI Key： GBHALPQORITFRG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N)OCCC1

Computed Properties

• Exact Mass: 176.09976
• Monoisotopic Mass: 177.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48
• LogP: 0.98210